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Compound of Interest

Compound Name: trans-2-Hexenyl valerate

CAS No.: 56922-74-8

Cat. No.: B1588256 Get Quote

Executive Technical Summary
trans-2-Hexenyl valerate (CAS: 56922-74-8) is a high-impact ester belonging to the "Green

Leaf Volatile" (GLV) family. Structurally, it combines an unsaturated six-carbon alcohol moiety (

-configuration) with a pentanoic acid tail. This specific stereochemical configuration confers a
distinct sensory profile—sharper and more "fatty-fruity" than its cis-3 isomers—making it a
critical tool in reconstructing realistic fruit aromatics (apple, pear, pineapple) and modifying
green floral accords.

For the researcher, this molecule presents a dual challenge: stability of the allylic ester bond

during formulation and stereochemical integrity during synthesis. This guide provides the

mechanistic grounding required to synthesize, analyze, and stabilize this compound in complex

matrices.

Molecular Identity & Structural Analysis
The olfactory and chemical behavior of trans-2-hexenyl valerate is dictated by the rigidity of

the double bond at the C2 position of the hexenyl chain. Unlike the flexible saturated analogs,

the trans (

) geometry creates a planar region that influences receptor binding and volatility.
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Parameter Technical Specification

IUPAC Name [(E)-hex-2-enyl] pentanoate

CAS Number 56922-74-8

FEMA Number 3935

Molecular Formula

Molecular Weight 184.28 g/mol

SMILES CCCCC(=O)OC/C=C/CCC

Stereochemistry

(

)-isomer (>95% purity required for standard odor

profile)

Physicochemical Profile
The following data points are critical for process engineering (distillation) and formulation

(solubility parameters).
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Property Value Experimental Context

Boiling Point 70.0 °C
@ 1.00 mm Hg (Vacuum

Distillation)

Flash Point 76.67 °C (170 °F) Closed Cup (TCC)

Density 0.873 – 0.879 g/cm³ @ 25 °C

Refractive Index 1.431 – 1.438 @ 20 °C

LogP (o/w) 4.17
High lipophilicity; soluble in

non-polar matrices

Vapor Pressure 0.046 mmHg
@ 25 °C (Low volatility fixative

effect)

Solubility Insoluble Water (<10 mg/L)

Solubility Soluble
Ethanol, fixed oils, propylene

glycol

Synthetic & Biosynthetic Pathways
Industrial Chemical Synthesis
The commercial production relies on direct Fischer esterification. The critical quality control

parameter is preventing the isomerization of the double bond or the migration of the double

bond to the thermodynamically more stable conjugated positions if not already present.

Precursors:trans-2-Hexenol (often derived from trans-2-hexenal hydrogenation) + Valeric

Acid.

Catalyst: p-Toluenesulfonic acid (pTSA) or Sulfuric acid (trace).

Process Note: Water removal (azeotropic distillation) is essential to drive the equilibrium to

the right.

Biosynthetic Origin (Nature's Pathway)
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In fruit tissue (e.g., apples, strawberries), this ester is not a primary metabolite but a secondary

product of the Lipoxygenase (LOX) Pathway. The "Green" note comes from fatty acid

breakdown, while the "Fruity" valerate tail comes from amino acid metabolism.

Hexenyl Source: Linolenic acid oxidation ngcontent-ng-c176312016="" _nghost-ng-

c3009799073="" class="inline ng-star-inserted">

cleavage to aldehydes

reduction to alcohols.[1]

Valeryl Source:

-oxidation of fatty acids or degradation of branched-chain amino acids (Leucine/Isoleucine)
yielding Valeryl-CoA.

Enzyme: Alcohol Acyltransferase (AAT) acts as the "molecular welder."

Linolenic Acid
(C18:3) 13-HPOTLipoxygenase (LOX) (Z)-3-HexenalHydroperoxide Lyase (HPL) (E)-2-HexenalIsomerase (Spontaneous/Enzymatic) (E)-2-HexenolAlcohol Dehydrogenase (ADH)

trans-2-Hexenyl Valerate

Alcohol Acyltransferase (AAT)

Amino Acid/Fatty Acid
Metabolism Valeryl-CoADegradation

Click to download full resolution via product page

Figure 1: Biosynthetic convergence of the LOX pathway (green notes) and amino acid

metabolism (fruity esters) to form trans-2-hexenyl valerate.

Analytical Profiling (GC-MS)
Identification of trans-2-hexenyl valerate requires distinguishing it from its cis-3 isomer and

saturated analogs.

Mass Spectrometry Fragmentation Logic
The molecule cleaves characteristically at the ester linkage and the allylic position.
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m/z Peak Fragment Identity Mechanism

83 (Base Peak)

Allylic Cleavage: Loss of the

valerate group. The

cyclohexenyl or linear hexenyl

cation is highly stable.

57
Alkyl Chain: Fragmentation of

the valeryl (pentanoate) tail.

85

Acylium Ion: Cleavage alpha to

the carbonyl oxygen (

).

184

Molecular Ion: Usually very

weak or invisible in EI spectra

due to rapid fragmentation.

Recommended Column for Separation
Polar Phase (e.g., DB-Wax, PEG): Essential for separating trans-2-hexenyl valerate from

cis-3-hexenyl valerate. The trans-isomer typically elutes after the cis-isomer on polar

columns due to pi-cloud interactions.

Non-Polar Phase (e.g., DB-5): Separation is based primarily on boiling point; isomers may

co-elute.

Sensory & Application Science
Organoleptic Profile

Primary Descriptor: Fruity, Green, Waxy.

Nuances: Ripe apple, pear skin, pineapple, with a "fatty" undertone characteristic of

valerates.

Comparison: Less "grassy" than cis-3-hexenyl esters; more "ripe fruit" character.
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Stability in Formulation
pH Sensitivity: Esters are susceptible to hydrolysis.

Risk:[2] In high-water, low-pH (fruit juice) or high-pH (cleaning product) bases, the

molecule hydrolyzes back to valeric acid (cheesy/sweaty odor) and hexenol.

Solution: Maintain pH 4.0–6.0 or use encapsulation for aqueous systems.

Oxidation: The double bond is susceptible to autoxidation, though less so than

polyunsaturated terpenes. Use antioxidants (BHT/Tocopherol) if stored in pure form.

Regulatory & Safety Status
FEMA GRAS: 3935 (Generally Recognized As Safe).

JECFA: 1379.

EU Flavis: 09.559.

Toxicology:

Current data indicates no safety concern at current levels of intake as a flavoring agent.

Metabolized via hydrolysis to innocuous alcohols and fatty acids, which enter the

-oxidation cycle.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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